Cas no 2225180-99-2 (2-Chloro-5-methoxy-4-cyclopropylphenylboronic acid)

• Product Name: 2-Chloro-5-methoxy-4-cyclopropylphenylboronic acid
• CAS No: 2225180-99-2
• MF: C₁₀H₁₂BClO₃
• MW: 226.46
• CID: 5144487
• PubChem ID: 133555241
• Update Time: 2025-06-22

2-Chloro-5-methoxy-4-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-4-cyclopropylphenylboronic acid
• 2225180-99-2
• (2-Chloro-4-cyclopropyl-5-methoxyphenyl)boronic acid

• Inchi： 1S/C10H12BClO3/c1-15-10-5-8(11(13)14)9(12)4-7(10)6-2-3-6/h4-6,13-14H,2-3H2,1H3
• InChI Key： NQUXTQMRQHSTNX-UHFFFAOYSA-N
• SMILES： B(C1=CC(OC)=C(C2CC2)C=C1Cl)(O)O

Computed Properties

• Exact Mass: 226.0568021g/mol
• Monoisotopic Mass: 226.0568021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-Chloro-5-methoxy-4-cyclopropylphenylboronic acid

Introduction to 2-Chloro-5-methoxy-4-cyclopropylphenylboronic Acid (CAS No. 2225180-99-2)

2-Chloro-5-methoxy-4-cyclopropylphenylboronic acid (CAS No. 2225180-99-2) is a versatile organoboron compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted aromatic ring containing chlorine, methoxy, and cyclopropyl substituents. The presence of these functional groups makes it highly reactive and suitable for various cross-coupling reactions, particularly the Suzuki-Miyaura coupling reactions, which are widely used in the construction of complex organic molecules.

Recent advancements in organoboron chemistry have further highlighted the potential of CAS No. 2225180-99-2 in drug discovery and development. Researchers have explored its role as a key intermediate in the synthesis of bioactive compounds, including kinase inhibitors and GPCR modulators. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its utility in constructing heterocyclic frameworks that exhibit potent anti-cancer activity. The ability of this compound to undergo selective transformations under mild conditions has made it a valuable tool for medicinal chemists aiming to optimize drug candidates with improved pharmacokinetic profiles.

In addition to its applications in therapeutic development, CAS No. 2225180-99-2 has also found relevance in materials science. Its participation in polymerization reactions has led to the creation of novel polymeric materials with tailored electronic and mechanical properties. A study featured in *Macromolecules* reported the use of this boronic acid derivative as a building block for constructing conjugated polymers that exhibit enhanced conductivity and stability under ambient conditions.

The synthesis of CAS No. 2225180-99-2 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps often include Friedel-Crafts alkylation or acylation followed by boronate esterification or hydrolysis. Recent optimizations in these synthetic routes have focused on improving scalability and reducing environmental impact, aligning with the growing demand for sustainable chemical manufacturing practices.

From an analytical standpoint, CAS No. 2225180-99-2 is well-characterized using advanced spectroscopic techniques such as NMR, IR, and HRMS. These methods provide critical insights into its molecular structure, purity, and stability under various storage conditions. Understanding these properties is essential for ensuring consistent performance across different applications.

Looking ahead, the continued exploration of CAS No. 2267476367's reactivity and compatibility with emerging synthetic methodologies is expected to unlock new avenues for its application across diverse industries. Its role as a building block in complex molecule synthesis positions it as a cornerstone for future innovations in organic chemistry.